Cas no 143688-82-8 (Fmoc-10-Adc-OH)

• Product Name: Fmoc-10-Adc-OH
• CAS No: 143688-82-8
• MF: C₂₅H₃₁NO₄
• MW: 409.517947435379
• CID: 108462
• PubChem ID: 23069631
• Update Time: 2025-05-27

Fmoc-10-Adc-OH Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,10-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 10-(9H-fluoren-9-ylmethoxycarbonylamino)decanoic acid
• FMOC-10-ADC-OH
• AmbotzFAA1633
• N-(9-FLUORENYLMETHYLOXYCARBONYL)-10-AMINO-DECANOIC ACID
• DTXSID50630210
• 143688-82-8
• CS-0345988
• A1-39618
• EN300-6737387
• MFCD00270352
• 10-(Fmoc-amino)decanoic acid
• AKOS027326386
• 10-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)decanoic acid
• SCHEMBL178894
• E87014
• J-007857
• 10-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)decanoic acid
• 10-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}DECANOIC ACID
• Fmoc-10-Adc-OH

• Inchi： 1S/C25H31NO4/c27-24(28)16-6-4-2-1-3-5-11-17-26-25(29)30-18-23-21-14-9-7-12-19(21)20-13-8-10-15-22(20)23/h7-10,12-15,23H,1-6,11,16-18H2,(H,26,29)(H,27,28)
• InChI Key： VRQUPGNWTJGCBX-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCCCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 409.22500
• Monoisotopic Mass: 409.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 5.8

Experimental Properties

• Color/Form: No data available
• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Insuluble (4.5E-4 g/L) (25 ºC),
• PSA: 75.63000
• LogP: 6.12140
• Vapor Pressure: Not available

Fmoc-10-Adc-OH Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-10-Adc-OH

Recent Advances in Fmoc-10-Adc-OH (CAS: 143688-82-8) Research and Applications in Chemical Biology and Pharmaceutical Sciences

Fmoc-10-Adc-OH (CAS: 143688-82-8) is a specialized amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) and drug discovery. This compound, featuring an Fmoc (9-fluorenylmethyloxycarbonyl) protecting group and a 10-amino-decane-carboxylic acid (10-Adc) backbone, has gained significant attention due to its unique structural properties and applications in the development of peptide-based therapeutics. Recent studies have explored its role in enhancing peptide stability, improving bioavailability, and facilitating the synthesis of complex peptide architectures.

One of the key advancements in the use of Fmoc-10-Adc-OH is its incorporation into peptide-drug conjugates (PDCs) and targeted drug delivery systems. Researchers have demonstrated that the hydrophobic nature of the 10-Adc side chain can improve membrane permeability, making it an attractive candidate for the design of cell-penetrating peptides (CPPs). Additionally, the Fmoc group provides a reversible protecting strategy, enabling controlled deprotection during SPPS, which is critical for the synthesis of long and complex peptides.

Recent publications have highlighted the utility of Fmoc-10-Adc-OH in the development of antimicrobial peptides (AMPs) and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a novel AMP incorporating Fmoc-10-Adc-OH, which exhibited enhanced stability against proteolytic degradation and improved efficacy against multidrug-resistant bacterial strains. Another study, featured in Bioorganic & Medicinal Chemistry Letters, explored its use in the design of peptide-based inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression.

In addition to its therapeutic applications, Fmoc-10-Adc-OH has been employed in materials science for the development of peptide-based hydrogels and biomaterials. Its ability to self-assemble into nanostructures under physiological conditions has been leveraged to create scaffolds for tissue engineering and controlled drug release. A 2022 study in ACS Biomaterials Science & Engineering demonstrated the use of Fmoc-10-Adc-OH in formulating injectable hydrogels with tunable mechanical properties, offering potential applications in regenerative medicine.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of Fmoc-10-Adc-OH-derived peptides. Recent efforts have focused on improving the efficiency of SPPS protocols and reducing side reactions associated with the 10-Adc moiety. Innovations in automated peptide synthesizers and green chemistry approaches are expected to further enhance the accessibility and applicability of this compound in both research and industrial settings.

In conclusion, Fmoc-10-Adc-OH (CAS: 143688-82-8) continues to be a versatile tool in chemical biology and pharmaceutical research. Its unique properties enable the development of innovative peptide-based therapeutics and biomaterials, addressing unmet medical needs. Future research is likely to explore its potential in personalized medicine and combination therapies, solidifying its role as a cornerstone in modern drug discovery and development.